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Compound of Interest

Compound Name: (R,R)-S63845

Cat. No.: B15557064 Get Quote

Essential safety protocols and logistical plans are critical for the safe handling and disposal of

the potent and selective MCL1 inhibitor, (R,R)-S63845. This guide provides detailed personal

protective equipment (PPE) requirements, operational procedures, and disposal instructions for

researchers, scientists, and drug development professionals.

(R,R)-S63845 is a small molecule inhibitor of the Myeloid cell leukemia 1 (MCL1) protein, a key

regulator of the mitochondrial apoptotic pathway.[1] Due to its cytotoxic nature, designed to

induce cell death in rapidly dividing cancer cells, stringent safety measures are imperative to

protect laboratory personnel from potential exposure.[1][2]

Personal Protective Equipment (PPE)
The consistent and correct use of appropriate PPE is the primary defense against exposure to

(R,R)-S63845. All personnel must be trained in the proper selection, use, and disposal of the

following equipment.[2][3]
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PPE Component Specification Rationale

Gloves
Chemotherapy-tested nitrile

gloves, double-gloved.

Provides a robust barrier

against skin contact and

absorption. Double-gloving

enhances protection, with the

outer glove worn over the

gown cuff and the inner glove

underneath.[2]

Gown

Disposable, lint-free, low-

permeability fabric with long

sleeves and tight-fitting cuffs.

Protects skin and personal

clothing from contamination.[2]

Eye Protection
Safety glasses with side

shields or a full-face shield.

Protects against splashes and

aerosols.[2]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used

when there is a risk of

aerosolization, such as when

handling the powder form

outside of a containment

system.

Prevents inhalation of airborne

particles of the cytotoxic agent.

[2]

Operational Plan: Handling and Preparation
All handling of (R,R)-S63845 should occur in a designated area, such as a certified biological

safety cabinet (BSC) or a containment ventilated enclosure, to minimize exposure risk.[2]

Step-by-Step Handling Procedure:

Preparation: Before beginning work, ensure all necessary materials, including PPE, spill kits,

and designated waste containers, are readily accessible.

Labeling: Clearly label all containers with the compound's name, concentration, and

appropriate hazard symbols.
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Weighing: Handle the solid powder form within a containment system (e.g., a ventilated

balance enclosure or BSC) to prevent inhalation of airborne particles.

Dissolving: When preparing solutions, do so within a BSC. (R,R)-S63845 is soluble in

DMSO.[4][5]

Transport: When moving the compound, even for short distances, use a sealed, leak-proof

secondary container.

Doffing PPE: After handling is complete, remove PPE in a manner that avoids self-

contamination, disposing of it in the designated cytotoxic waste container.

Emergency Procedures: Spills and Exposure
In case of a spill:

Evacuate and restrict access to the affected area.

Wear appropriate PPE, including respiratory protection, before cleaning the spill.

Use a spill kit designed for cytotoxic agents. Absorb liquids with appropriate material and

clean the area with a deactivating agent.

Collect all cleanup materials in a designated hazardous waste container.

In case of personal exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

Seek immediate medical attention after any exposure.
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All waste contaminated with (R,R)-S63845, including empty containers, used PPE, and spill

cleanup materials, must be disposed of as hazardous cytotoxic waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of this material in the

regular trash or down the drain.

Quantitative Data Summary
Property Value

Molecular Weight 829.26 g/mol [4][5]

Appearance Solid powder[5]

Solubility Soluble in DMSO[4][5]

Storage (Powder) Store at -20°C for long-term stability.[4][5]

Storage (In Solvent) Store at -80°C for up to 1 year.[4]

Visual Workflow for Handling (R,R)-S63845
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Caption: A logical workflow diagram for the safe handling of (R,R)-S63845.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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